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Compound of Interest

Compound Name: Atto 590 NHS ester

Cat. No.: B1515295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and storage

conditions of Atto 590 NHS ester, a widely used fluorescent label in life sciences. Adherence

to these guidelines is crucial for maintaining the reactivity and ensuring the successful

conjugation of the dye to biomolecules.

Introduction to Atto 590 NHS Ester
Atto 590 is a fluorescent dye belonging to the rhodamine class, known for its high fluorescence

quantum yield, photostability, and strong absorption.[1][2] The N-hydroxysuccinimidyl (NHS)

ester functional group allows for the efficient and specific labeling of primary amino groups (-

NH₂) on proteins, antibodies, peptides, and other biomolecules, forming a stable amide bond.

[1] This guide will focus on the critical aspects of handling this reactive dye to ensure optimal

performance in labeling experiments.

Solubility of Atto 590 NHS Ester
The solubility of Atto 590 NHS ester is a critical factor in the preparation of stock solutions for

labeling reactions. Due to the reactive nature of the NHS ester, the choice of solvent is

paramount to prevent premature hydrolysis and deactivation.
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Atto 590 NHS ester is soluble in polar aprotic organic solvents.[2] The most commonly

recommended solvents for preparing stock solutions are:

Dimethyl sulfoxide (DMSO)

N,N-Dimethylformamide (DMF)

It is imperative to use anhydrous (water-free) and amine-free grades of these solvents. The

presence of even trace amounts of water will lead to the hydrolysis of the NHS ester, rendering

it inactive for conjugation. Similarly, amine-containing impurities will react with the NHS ester,

reducing the effective concentration of the dye.

Quantitative Solubility Data
While exact maximum solubility data is not readily published, practical and effective

concentrations for stock solutions are well-documented. These concentrations have been

validated in numerous labeling protocols.
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Solvent
Recommended
Concentration (w/v)

Recommended
Concentration
(Molar)

Notes

Anhydrous DMSO 2 mg/mL 10 mM

A 10 mM stock

solution in anhydrous

DMSO is a commonly

used concentration.

For example, 1 mg of

Atto 590 NHS ester

(MW: 788.24 g/mol )

can be dissolved in

approximately 127 µL

of DMSO.

Anhydrous DMF 2 mg/mL ~2.5 mM

A concentration of 2

mg/mL is

recommended for

preparing stock

solutions. For

example, dissolve 1

mg of the dye in 500

µL of anhydrous DMF.

Note: To enhance the dissolution of rhodamine-based dyes, gentle warming to 37°C and

sonication in an ultrasonic bath can be employed.

Storage and Stability of Atto 590 NHS Ester
Proper storage of both the solid-form dye and its stock solutions is essential to maintain its

reactivity over time. The NHS ester moiety is sensitive to moisture and pH.

Solid Form Storage
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Parameter Recommendation

Temperature Store at -20°C.

Environment
Keep in a desiccated environment to protect

from moisture.

Light Protect from light.

Handling

Before opening, allow the vial to equilibrate to

room temperature to prevent condensation of

moisture onto the product. Purging the vial with

an inert gas like nitrogen or argon before sealing

can further protect the dye.

Long-term Stability
When stored correctly, the solid form of Atto 590

NHS ester is stable for at least three years.

Stock Solution Storage
Stock solutions of Atto 590 NHS ester in anhydrous DMSO or DMF are significantly less stable

than the solid form and should be prepared fresh whenever possible.
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Parameter Recommendation

Temperature Store at -20°C.

Aliquoting

It is highly recommended to aliquot the stock

solution into single-use volumes to avoid

repeated freeze-thaw cycles.

Light Protect from light.

Short-term Stability

A 10 mM stock solution in anhydrous DMSO can

be stored in the freezer for up to two weeks, but

extended storage may lead to reduced activity.

Freeze-Thaw Cycles

Avoid repeated freeze-thaw cycles as they can

introduce moisture and degrade the NHS ester.

A study on various compounds in DMSO

showed that multiple freeze-thaw cycles can

lead to degradation.

Chemical Stability and Reaction Pathways
The primary pathway for the degradation of Atto 590 NHS ester is the hydrolysis of the NHS

ester group. This reaction is highly dependent on the presence of water and the pH of the

solution.

Atto 590 NHS Ester
(Reactive)

Atto 590-Biomolecule
Conjugate (Stable Amide Bond)Labeling Reaction

(pH 8.0-9.0)

Hydrolyzed Atto 590
(Inactive Carboxylic Acid)

Hydrolysis
(competing reaction)

Amine-Containing
Biomolecule (R-NH2)

H2O (Moisture)
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Click to download full resolution via product page

Caption: Reaction pathways of Atto 590 NHS ester.

The optimal pH for the labeling reaction is a compromise between the reactivity of the primary

amines on the biomolecule and the stability of the NHS ester. Primary amines are more

nucleophilic at higher pH, but the rate of NHS ester hydrolysis also increases with pH. A pH

range of 8.0-9.0 is generally recommended for efficient conjugation.

Experimental Protocols
Preparation of a 10 mM Atto 590 NHS Ester Stock
Solution in DMSO
Materials:

Atto 590 NHS ester (e.g., 1 mg)

Anhydrous, amine-free DMSO

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the vial of Atto 590 NHS ester to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration. For 1 mg of Atto 590 NHS ester (MW: 788.24 g/mol ), this would be

approximately 127 µL.

Vortex the vial until the dye is completely dissolved.

If not for immediate use, aliquot the stock solution into single-use, light-protected

microcentrifuge tubes.

Store the aliquots at -20°C.
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Preparation

Start
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Caption: Workflow for preparing an Atto 590 NHS ester stock solution.

General Protein Labeling Protocol
This is a general protocol and may require optimization for specific proteins.

Materials:

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.4)
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Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

10 mM Atto 590 NHS ester stock solution in anhydrous DMSO

Purification column (e.g., Sephadex G-25)

Procedure:

Dissolve or buffer exchange the protein into the labeling buffer at a concentration of 2-10

mg/mL. The labeling efficiency decreases at lower protein concentrations.

Calculate the required volume of the Atto 590 NHS ester stock solution for the desired

molar excess (a 10-fold molar excess is a good starting point).

Add the calculated volume of the dye stock solution to the protein solution while gently

vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light. For Atto 590 NHS,

an incubation of up to 18 hours may be necessary for a complete reaction.

Purify the labeled protein from the unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25). The first colored band to elute is typically the labeled protein.
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Protein Labeling
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Caption: General workflow for protein labeling with Atto 590 NHS ester.

Conclusion
The successful use of Atto 590 NHS ester in bioconjugation is highly dependent on the careful

handling and storage of this reactive dye. By understanding its solubility characteristics and the

factors that affect its stability, researchers can ensure the integrity of the dye, leading to reliable

and reproducible labeling results. The key takeaways are the critical need for anhydrous
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solvents, proper storage at -20°C with protection from light and moisture, and the use of freshly

prepared stock solutions to maximize conjugation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

